3-(1-Methylindol-4-yl)-3-oxo-2-pyridin-2-ylpropanenitrile
Overview
Description
3-(1-Methylindol-4-yl)-3-oxo-2-pyridin-2-ylpropanenitrile is a chemical compound that has garnered significant attention in the scientific community in recent years. It is a potent inhibitor of certain enzymes and has shown promise in various research applications.
Mechanism of Action
3-(1-Methylindol-4-yl)-3-oxo-2-pyridin-2-ylpropanenitrile works by inhibiting the activity of certain enzymes. Specifically, it binds to the active site of the enzyme and prevents it from carrying out its normal function.
Biochemical and Physiological Effects:
The inhibition of these enzymes can have a wide range of biochemical and physiological effects. For example, it may alter the metabolism of certain compounds or affect the signaling pathways within cells. These effects can be beneficial or detrimental depending on the specific enzyme being targeted and the context in which it is being used.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(1-Methylindol-4-yl)-3-oxo-2-pyridin-2-ylpropanenitrile in lab experiments is its potency. It is a highly effective inhibitor of certain enzymes, allowing researchers to study their function in greater detail. However, its potency can also be a limitation, as it may have off-target effects or interfere with other cellular processes.
Future Directions
There are many potential future directions for research involving 3-(1-Methylindol-4-yl)-3-oxo-2-pyridin-2-ylpropanenitrile. One area of interest is its potential as a drug candidate. Additionally, it may be used to study the function of other enzymes or to investigate the role of certain pathways in disease. Further research may also focus on optimizing its potency and specificity for certain targets.
Synthesis Methods
The synthesis of 3-(1-Methylindol-4-yl)-3-oxo-2-pyridin-2-ylpropanenitrile involves a multi-step process. The starting materials are readily available and the reaction conditions are mild, making it a relatively straightforward synthesis.
Scientific Research Applications
The primary application of 3-(1-Methylindol-4-yl)-3-oxo-2-pyridin-2-ylpropanenitrile is in scientific research. It has been used as a tool compound to study the function of certain enzymes and their role in disease. Additionally, it has been investigated for its potential as a drug candidate.
properties
IUPAC Name |
3-(1-methylindol-4-yl)-3-oxo-2-pyridin-2-ylpropanenitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13N3O/c1-20-10-8-12-13(5-4-7-16(12)20)17(21)14(11-18)15-6-2-3-9-19-15/h2-10,14H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GIFFPLLDFZQYJZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC2=C(C=CC=C21)C(=O)C(C#N)C3=CC=CC=N3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1-Methylindol-4-yl)-3-oxo-2-pyridin-2-ylpropanenitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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